Cas no 1807118-60-0 (2,3-Bis(trifluoromethyl)-5-iodobenzylamine)

• Product Name: 2,3-Bis(trifluoromethyl)-5-iodobenzylamine
• CAS No: 1807118-60-0
• MF: C₉H₆F₆IN
• MW: 369.045535564423
• CID: 4964750
• Update Time: 2025-10-20

2,3-Bis(trifluoromethyl)-5-iodobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-iodobenzylamine

• Inchi： 1S/C9H6F6IN/c10-8(11,12)6-2-5(16)1-4(3-17)7(6)9(13,14)15/h1-2H,3,17H2
• InChI Key： IMBGOHHNHNKVSS-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)CN

Computed Properties

• Exact Mass: 368.94492 g/mol
• Monoisotopic Mass: 368.94492 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26
• Molecular Weight: 369.04

Additional information on 2,3-Bis(trifluoromethyl)-5-iodobenzylamine

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-iodobenzylamine (CAS No. 1807118-60-0): Properties, Applications, and Industry Insights

The compound 2,3-Bis(trifluoromethyl)-5-iodobenzylamine (CAS No. 1807118-60-0) is a highly specialized fluorinated aromatic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both trifluoromethyl groups and an iodine substituent, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting GPCRs and enzyme inhibitors, as the demand for fluorine-containing pharmaceuticals continues to rise.

One of the most searched questions regarding this compound is: "What are the synthetic routes for 2,3-Bis(trifluoromethyl)-5-iodobenzylamine?" The synthesis typically involves multi-step reactions starting from commercially available benzylamine derivatives, with key steps including electrophilic aromatic substitution and halogenation. Recent publications highlight improved yields through palladium-catalyzed cross-coupling methods, aligning with the industry's shift toward green chemistry and atom-efficient processes.

The physicochemical properties of CAS No. 1807118-60-0 contribute to its versatility. With a molecular weight of 399.03 g/mol and distinct lipophilicity (logP ~3.2), it demonstrates excellent solubility in organic solvents like DCM and THF, while remaining stable under ambient conditions. These characteristics make it particularly useful for medicinal chemistry optimization, where researchers frequently search for terms like "fluorine in drug design" and "heavy halogen effects on bioavailability".

In material science applications, this compound's electron-withdrawing trifluoromethyl groups enable its use in developing organic electronic materials. Industry forums frequently discuss its potential in OLED intermediates and liquid crystal formulations, correlating with growing interest in flexible display technologies. The iodine atom provides a handle for further functionalization via Sonogashira coupling or Buchwald-Hartwig amination, addressing another common search query: "How to modify iodobenzylamine derivatives?"

Quality control of 2,3-Bis(trifluoromethyl)-5-iodobenzylamine requires rigorous analytical characterization. Standard protocols involve HPLC purity analysis (>98%), 1H/19F NMR spectroscopy, and mass spectrometry verification. These procedures align with ICH guidelines for pharmaceutical intermediates, a topic frequently searched alongside "CAS 1807118-60-0 specification" by quality assurance professionals.

Market trends indicate growing demand for this compound, particularly from contract research organizations (CROs) and academic laboratories focusing on fluorine chemistry. Patent analysis reveals its mention in recent applications for kinase inhibitors and antiviral agents, reflecting industry priorities in oncology and infectious disease research. This connects with popular search terms like "emerging fluorinated building blocks 2024" and "trends in heterocyclic chemistry".

Handling and storage recommendations for CAS No. 1807118-60-0 emphasize protection from light and moisture, with optimal preservation under argon atmosphere at -20°C. These precautions address common user concerns about compound stability, frequently searched as "shelf life of iodinated benzylamines". Proper personal protective equipment (PPE) should always be used when working with this material, following standard laboratory safety protocols.

The future outlook for 2,3-Bis(trifluoromethyl)-5-iodobenzylamine appears promising, with potential expansions into PET radiopharmaceuticals (utilizing the iodine-124 isotope) and covalent drug discovery. These applications respond to trending research areas like precision medicine and targeted protein degradation, which dominate current scientific discourse. As synthetic methodologies advance, this compound will likely play an increasingly important role in developing next-generation small molecule therapeutics and functional materials.